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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine-13C2

Cat. No.: B12374270

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethyl-3,5-dimethylpyrazine-13C2, tailored for researchers, scientists, and drug development
professionals. The following procedures ensure the safe handling and disposal of this
compound in a laboratory setting.

Key Safety Considerations:

2-Ethyl-3,5-dimethylpyrazine is a combustible liquid that is harmful if swallowed and can cause
skin and serious eye irritation.[1] The presence of the stable isotope 13C does not alter the
chemical hazards of the molecule.[1][2] Therefore, the disposal procedure for the 13C: labeled
version is the same as for the unlabeled compound.[1][2]

Quantitative Data Summary:

The following table summarizes key quantitative safety data for 2-Ethyl-3,5-dimethylpyrazine.

Property Value Source
Flash Point 66 °C / 150.8 °F [3]
Boiling Point 182 °C/359.6 °F [3]
Specific Gravity 0.96 g/cm?3 [3]
Acute Oral Toxicity (LD50) 460 mg/kg (rat) [4]
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Experimental Protocol: Spill Management
In the event of a spill, follow these steps:

o Immediate Action: Evacuate all non-essential personnel from the spill area. Remove all
sources of ignition.[3]

o Ventilation: Ensure the area is well-ventilated.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[3]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, diatomite, or universal binders.[5] Do not use combustible materials like sawdust for
cleanup of the neat liquid.

o Collection: Collect the absorbed material and contaminated items into a dedicated, labeled
hazardous waste container.[3]

o Decontamination: Clean the spill area thoroughly with soap and water.[3] All cleaning
materials should also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure:

The primary method for the disposal of 2-Ethyl-3,5-dimethylpyrazine-13C2 is through an
approved hazardous waste disposal program.[3] Adherence to local, regional, and national
regulations is mandatory.[5]

o Waste Identification and Segregation:

o Characterize the waste: Determine if it is pure 2-Ethyl-3,5-dimethylpyrazine-13C2, a
solution, or mixed with other chemicals.

o Segregate pyrazine waste from other chemical waste streams to prevent reactions with
incompatible materials, such as strong oxidizing agents.[3]

e Containerization:
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o Use a dedicated, properly labeled, and sealed container for the waste.[3]

o The container must be made of a material compatible with the chemical.

o Ensure the container is tightly closed to prevent the release of vapors.[3]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Ethyl-3,5-dimethylpyrazine-13C2".

o Include the appropriate hazard pictograms.

e Storage:

o Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.[3]

o The storage area should be cool and away from sources of ignition.[3]

e Disposal:

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.[3]

o Do not dispose of 2-Ethyl-3,5-dimethylpyrazine-13C2 down the drain or in regular trash.
[31[5]

Disposal Workflow Diagram:

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Ethyl-3,5-dimethylpyrazine-13C2.
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Disposal Workflow for 2-Ethyl-3,5-dimethylpyrazine-13C2
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Caption: Disposal workflow for 2-Ethyl-3,5-dimethylpyrazine-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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